Cas no 590395-60-1 (2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid)

2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid is a specialized organic compound featuring a chloro-substituted, ethoxy-functionalized aromatic ring with a formyl group and a propanoic acid side chain. Its unique structure makes it valuable as an intermediate in synthetic organic chemistry, particularly in the development of agrochemicals and pharmaceuticals. The presence of reactive functional groups, such as the formyl and carboxylic acid moieties, allows for further derivatization, enabling the synthesis of more complex molecules. The chloro and ethoxy substituents contribute to its potential as a building block for bioactive compounds. This compound is characterized by its high purity and stability, ensuring reliable performance in research and industrial applications.
2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid structure
590395-60-1 structure
Product Name:2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid
CAS No:590395-60-1
MF:C12H13ClO5
MW:272.681623220444
MDL:MFCD04083025
CID:868835
Update Time:2026-04-29

2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid
    • 2-(2-chloro-6-ethoxy-4-formylphenoxy)propanoic acid(SALTDATA: FREE)
    • CHEMBRDG-BB 6729959
    • AC1MPNUF
    • AG-G-09816
    • Ambcb6729959
    • BBL025849
    • CTK5A9296
    • MolPort-000-994-011
    • STL380940
    • MDL: MFCD04083025
    • Inchi: InChI=1S/C12H13ClO5/c1-3-17-10-5-8(6-14)4-9(13)11(10)18-7(2)12(15)16/h4-7H,3H2,1-2H3,(H,15,16)
    • InChI Key: ZQKVVBDFOFCEEA-UHFFFAOYSA-N
    • SMILES: CCOC1=CC(=CC(=C1OC(C)C(=O)O)Cl)C=O

Computed Properties

  • Exact Mass: 272.04500
  • Monoisotopic Mass: 272.045
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.326
  • Boiling Point: 427.8°C at 760 mmHg
  • Flash Point: 212.5°C
  • Refractive Index: 1.562
  • PSA: 72.83000
  • LogP: 2.40310

2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid Customs Data

  • HS CODE:2918990090
  • Customs Data:

    China Customs Code:

    2918990090

    Overview:

    2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid Pricemore >>

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Additional information on 2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid

Comprehensive Overview of 2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid (CAS No. 590395-60-1)

2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid (CAS No. 590395-60-1) is a specialized organic compound with a unique molecular structure that combines a chloro substituent, an ethoxy group, and a formylphenoxy moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as an intermediate in the synthesis of bioactive molecules. Its propanoic acid backbone further enhances its versatility, making it a valuable candidate for derivatization and functionalization in drug discovery.

In recent years, the demand for high-purity intermediates like 2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its role in developing targeted therapies, as its structural features allow for selective modifications. The compound’s CAS No. 590395-60-1 is frequently searched in academic databases, reflecting its relevance in organic synthesis and material science applications.

One of the key advantages of 2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid is its compatibility with modern catalytic processes, such as cross-coupling reactions and click chemistry. These methods align with the growing emphasis on sustainable synthesis, a hot topic in the chemical industry. Laboratories worldwide are exploring its potential in bioconjugation and prodrug design, addressing challenges like drug delivery and bioavailability.

The compound’s formyl group offers a reactive handle for further functionalization, enabling the creation of customized derivatives for specific applications. This feature is particularly valuable in medicinal chemistry, where researchers seek to optimize pharmacokinetic properties. Additionally, its ethoxy and chloro substituents contribute to its stability and solubility, critical factors in formulation development.

From an industrial perspective, 2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid is often discussed in the context of process optimization and scale-up challenges. Companies are investing in continuous flow chemistry to enhance its production efficiency, reducing waste and energy consumption. These efforts resonate with the broader push toward environmentally friendly manufacturing, a priority for regulatory bodies and consumers alike.

In summary, 2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid (CAS No. 590395-60-1) represents a cutting-edge intermediate with multifaceted applications. Its structural complexity and reactivity make it a focal point for innovation in drug discovery, agrochemicals, and advanced materials. As research continues to uncover its potential, this compound is poised to play a pivotal role in shaping the future of sustainable chemistry and life sciences.

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